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Compound of Interest

Compound Name: Diisooctyl glutarate

Cat. No.: B15342387

Diisooctyl Glutarate: A Technical Overview

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a concise overview of the fundamental physicochemical
properties of diisooctyl glutarate. Due to the limited publicly available data regarding specific
biological signaling pathways and detailed experimental protocols for this compound, this
document focuses on its chemical identity and a generalized representation of its synthesis.

Core Physicochemical Data

The essential chemical identifiers for diisooctyl glutarate are summarized in the table below. It
is important to note that "isooctyl" can refer to several isomers, with 6-methylheptyl being a
common one. However, for the purposes of molecular formula and weight, it is treated as
structurally equivalent to an octyl group. The data presented is for dioctyl glutarate, which is
expected to be isomeric with diisooctyl glutarate.
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Identifier Value
Molecular Formula C21H4004[1]
Molecular Weight 356.5 g/mol [1]
IUPAC Name dioctyl pentanedioate[1]
Dioctyl glutarate, dioctyl pentanedioate,
Synonyms . . .
Pentanedioic acid, dioctyl ester[1]
CAS Number 33814-34-5[1]

Experimental Protocols

A comprehensive search of publicly available scientific literature and databases did not yield
specific, detailed experimental protocols for the use of diisooctyl glutarate in biological or
pharmaceutical research. This compound is primarily utilized as a plasticizer and in other
industrial applications, and as such, its biological activity and associated experimental
methodologies are not extensively documented.

Signaling Pathways

There is no readily available information to suggest that diisooctyl glutarate is directly
involved in specific biological signaling pathways. Its primary applications are in material
science, and it is not typically studied in the context of drug development or molecular biology.

Synthesis Workflow

The synthesis of diisooctyl glutarate is a direct application of Fischer esterification. In this
acid-catalyzed reaction, glutaric acid is reacted with two equivalents of isooctanol. The process
typically involves heating the reactants with a strong acid catalyst, such as sulfuric acid, and
removing the water that is formed as a byproduct to drive the reaction to completion.
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Caption: Synthesis of Diisooctyl Glutarate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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